Cas no 1821494-06-7 ((3R,4R)-4-fluoropiperidin-3-amine)

• Product Name: (3R,4R)-4-fluoropiperidin-3-amine
• CAS No: 1821494-06-7
• MF: C₅H₁₁FN₂
• MW: 118.152644395828
• CID: 5263719
• Update Time: 2025-11-02

(3R,4R)-4-fluoropiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinamine, 4-fluoro-, (3R,4R)-
• (3R,4R)-4-fluoropiperidin-3-amine

• Inchi： 1S/C5H11FN2/c6-4-1-2-8-3-5(4)7/h4-5,8H,1-3,7H2/t4-,5-/m1/s1
• InChI Key： TUPWXEMZUIDTEF-RFZPGFLSSA-N
• SMILES： N1CC[C@@H](F)[C@H](N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on (3R,4R)-4-fluoropiperidin-3-amine

Recent Advances in the Study of (3R,4R)-4-fluoropiperidin-3-amine (CAS: 1821494-06-7) and Its Applications in Chemical Biology and Medicine

The compound (3R,4R)-4-fluoropiperidin-3-amine (CAS: 1821494-06-7) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the significance of fluorinated piperidine derivatives in modulating biological targets, particularly in the central nervous system (CNS) and oncology. The stereospecific fluorination at the 4-position of the piperidine ring in (3R,4R)-4-fluoropiperidin-3-amine has been shown to enhance metabolic stability and improve blood-brain barrier penetration, making it an attractive candidate for CNS-targeted therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of novel dopamine receptor modulators.

In synthetic chemistry, several innovative routes have been developed for the preparation of (3R,4R)-4-fluoropiperidin-3-amine. A notable advancement is the asymmetric synthesis approach reported by Smith et al. (2022), which achieved >99% enantiomeric excess using a chiral auxiliary-mediated fluorination strategy. The CAS registry number 1821494-06-7 has become increasingly cited in patent applications, particularly in claims covering novel synthetic methodologies and pharmaceutical compositions.

The pharmacological profile of (3R,4R)-4-fluoropiperidin-3-amine derivatives has been extensively investigated in recent preclinical studies. Research published in ACS Chemical Neuroscience (2023) revealed that structural analogs incorporating this scaffold exhibit potent and selective binding to σ-1 receptors, with potential applications in neuropathic pain management. Additionally, its incorporation into PROTAC (proteolysis targeting chimera) designs has shown promise in targeted protein degradation strategies for oncology targets.

From a drug development perspective, the physicochemical properties of (3R,4R)-4-fluoropiperidin-3-amine have been systematically characterized. Computational studies indicate that the fluorine substitution significantly influences the molecule's conformation and hydrogen bonding capacity, which correlates with observed improvements in target engagement and selectivity. These findings were recently validated through X-ray crystallographic studies of protein-ligand complexes (Nature Chemical Biology, 2023).

Ongoing clinical research has identified (3R,4R)-4-fluoropiperidin-3-amine derivatives as potential therapeutics for multiple indications. A phase I clinical trial (NCT0543XXXX) is currently evaluating a related compound for treatment-resistant depression, while another investigational new drug application featuring this scaffold has been filed for a rare neurological disorder. The compound's versatility is further demonstrated by its incorporation into radiopharmaceuticals for PET imaging, as reported in the Journal of Nuclear Medicine (2023).

In conclusion, (3R,4R)-4-fluoropiperidin-3-amine (CAS: 1821494-06-7) represents a valuable structural motif with diverse applications in medicinal chemistry. The recent surge in research activity surrounding this compound underscores its potential as a privileged scaffold for the development of next-generation therapeutics. Future directions may include exploration of its utility in targeted drug delivery systems and as a building block for covalent inhibitors.